Cas no 1806850-80-5 (2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid
• CAS No: 1806850-80-5
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• CID: 4882387
• Update Time: 2025-06-19

2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid

• Inchi： 1S/C7H4F3NO3/c8-3-1-2(7(13)14)4(5(9)10)11-6(3)12/h1,5H,(H,11,12)(H,13,14)
• InChI Key： GWATZAAUZTZJCD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=C(C(N1)=O)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4

Additional information on 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid

2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid (CAS No. 1806850-80-5): A Comprehensive Overview

2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid (CAS No. 1806850-80-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid is noteworthy for its incorporation of difluoromethyl, fluoro, and hydroxy groups on a pyridine ring. These functional groups contribute to the compound's unique chemical and biological properties. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it a valuable moiety in drug design.

The synthesis of 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid has been a subject of extensive research. One of the most common synthetic routes involves the reaction of 2-chloro-5-fluoro-6-hydroxypyridine with difluoromethyllithium to form the desired product. This method offers high yields and good selectivity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as the use of catalytic systems and microwave-assisted reactions.

In terms of biological activity, 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid has demonstrated significant potential as an inhibitor of various enzymes and receptors. Studies have shown that this compound can effectively inhibit the activity of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. These findings suggest that 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid could be a valuable lead compound for the development of new therapeutic agents.

The pharmacological properties of 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid have been extensively studied in preclinical models. In vitro assays have demonstrated its ability to inhibit the proliferation of cancer cells by inducing apoptosis and disrupting cell cycle progression. Furthermore, in vivo studies have shown that this compound can effectively reduce tumor growth in animal models of cancer. These results highlight the potential of 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid as an anticancer agent.

The safety profile of 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings suggest that it may be safe for further clinical development.

Recent research has also explored the potential applications of 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid in combination therapy. Studies have demonstrated that this compound can enhance the efficacy of existing drugs when used in combination with other therapeutic agents. For example, when combined with standard chemotherapy drugs, it has shown synergistic effects in reducing tumor growth and improving overall survival rates in preclinical models.

In conclusion, 2-(Difluoromethyl)-5-fluoro-6-hydroxypyridine-3-carboxylic acid (CAS No. 1806850-80-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for its future use in treating various diseases.